Cas no 1806646-32-1 (Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate)

• Product Name: Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate
• CAS No: 1806646-32-1
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 4944493
• Update Time: 2025-06-29

Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate

• Inchi： 1S/C14H15NO3/c1-2-18-14(17)9-13-8-11(10-15)5-6-12(13)4-3-7-16/h5-8H,2-4,9H2,1H3
• InChI Key： RRVLNJGAUWXSJO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C=CC=1CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 331
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate

Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate: A Comprehensive Overview

Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate, with the CAS number 1806646-32-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl group substituted with a cyano group at the 5-position and an acetyloxy group at the 2-position. The presence of the 3-oxopropyl chain further adds to its structural complexity, making it a valuable molecule for both academic research and potential industrial applications.

Recent studies have highlighted the importance of Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate in the development of novel pharmaceutical agents. Its structure allows for various functional groups to interact in ways that can be exploited for therapeutic purposes. For instance, the cyano group is known to enhance the stability of certain drug molecules, while the acetyloxy group can influence bioavailability and metabolic pathways. These properties make Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate a promising candidate for drug design and optimization.

The synthesis of Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to achieve high yields of this compound. The use of advanced catalysts and reaction techniques has further improved the efficiency of its synthesis, making it more accessible for large-scale production.

One of the most intriguing aspects of Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate is its ability to participate in bioisosteric replacements. This property has been leveraged in drug discovery programs to create molecules with improved pharmacokinetic profiles. For example, substituting certain groups within the molecule can lead to enhanced solubility or reduced toxicity, which are critical factors in drug development.

Moreover, Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate has shown potential in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a subject of interest for researchers developing new pesticides and herbicides. The compound's selectivity and efficacy in targeting these enzymes suggest that it could play a significant role in sustainable agriculture practices.

In terms of physical properties, Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Additionally, its UV-vis spectrum reveals strong absorption bands in the range of 270-300 nm, which can be useful for analytical purposes.

The latest research on Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate has focused on its role as an intermediate in the synthesis of more complex molecules. By modifying its structure, scientists have been able to create derivatives with enhanced biological activities. For instance, introducing additional functional groups or altering the length of the alkyl chain can significantly impact the compound's interactions with biological targets.

Another area where Ethyl 5-cyano-2-(3-oxopropyl)phenylacetate has shown promise is in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Researchers are exploring its potential in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries such as electronics and biomedical engineering.

In conclusion, Eth